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Compound of Interest

Compound Name: Triacetylmethane

Cat. No.: B1294483 Get Quote

A foundational molecule in the study of keto-enol tautomerism and coordination chemistry,

triacetylmethane, was first synthesized and characterized in 1887 by German chemists

Ludwig Claisen and A. Combes. Their work, born from investigations into the reactions of

ketones and esters, laid the groundwork for understanding the unique reactivity of β-dicarbonyl

and β-tricarbonyl compounds.

This technical guide provides a detailed historical account of the discovery of

triacetylmethane, presenting the original experimental protocols and quantitative data in a

modern, accessible format for researchers, scientists, and drug development professionals.

The Genesis of a Triketone: Claisen and Combes'
1887 Synthesis
In their seminal paper, "Ueber die Synthese von Acetylaceton und Triacetylmethan" (On the

Synthesis of Acetylacetone and Triacetylmethane), published in the Berichte der deutschen

chemischen Gesellschaft, Claisen and Combes detailed the first successful synthesis of

triacetylmethane. Their approach was an extension of Claisen's earlier work on the

condensation reactions of esters and ketones. The synthesis involved the acylation of

acetylacetone, a method that remains a cornerstone of β-dicarbonyl chemistry.

The researchers reacted the sodium salt of acetylacetone with acetyl chloride in a dry ether

solvent. The reaction proceeds via a nucleophilic acyl substitution, where the enolate of
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acetylacetone attacks the electrophilic carbonyl carbon of acetyl chloride. Subsequent

acidification of the reaction mixture yielded triacetylmethane.

Experimental Protocol: The First Synthesis of
Triacetylmethane
The following is a modernized interpretation of the experimental protocol described by L.

Claisen and A. Combes in their 1887 publication.

Objective: To synthesize triacetylmethane by the acylation of sodium acetylacetonate with

acetyl chloride.

Reactants:

Sodium acetylacetonate (Natriumacetylaceton)

Acetyl chloride (Acetylchlorid)

Dry diethyl ether (absoluter Äther)

Dilute sulfuric acid (verdünnte Schwefelsäure)

Procedure:

Preparation of the Reaction Mixture: A suspension of finely powdered sodium

acetylacetonate in anhydrous diethyl ether was prepared in a flask fitted with a reflux

condenser to prevent the ingress of atmospheric moisture.

Acylation: Acetyl chloride was slowly added to the ethereal suspension of sodium

acetylacetonate. The reaction was reported to be vigorous, requiring careful and gradual

addition of the acetyl chloride. The reaction mixture was likely cooled to moderate the

exothermic reaction.

Isolation of the Intermediate: The immediate product of the reaction was the sodium salt of

triacetylmethane, which precipitated from the ether along with sodium chloride.
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Acidification and Extraction: After the reaction was complete, the ethereal mixture was

treated with dilute sulfuric acid to protonate the enolate and dissolve the inorganic salts. This

resulted in the formation of free triacetylmethane, which dissolved in the ether layer.

Purification: The ethereal solution was separated, and the ether was removed by distillation.

The crude triacetylmethane was then purified by distillation under reduced pressure.

Initial Characterization and Quantitative Data
Claisen and Combes performed an initial characterization of the newly synthesized compound,

reporting its physical properties. The data from their 1887 paper is summarized in the table

below. It is important to note that the analytical techniques of the era were limited, and these

values represent the earliest reported data for triacetylmethane.

Property
Reported Value (Claisen &
Combes, 1887)

Modern Accepted Value

Boiling Point
200-205 °C (with some

decomposition)
203.5 °C

Appearance Colorless, oily liquid Clear yellow liquid

Solubility Sparingly soluble in water
Soluble in organic solvents

and alkaline water[1]

Reaction with Ferric Chloride Intense violet coloration
Characteristic positive test for

enols

The intense violet coloration observed upon reaction with ferric chloride was a key piece of

evidence for Claisen and Combes, indicating the presence of an enolic form of the molecule.

This was a significant observation, as it contributed to the nascent understanding of keto-enol

tautomerism, a phenomenon where a molecule exists as an equilibrium mixture of keto and

enol isomers. Triacetylmethane, with its three carbonyl groups, exhibits a pronounced

tendency to exist in its enol form due to the formation of a stable intramolecular hydrogen bond

and extended conjugation.

Logical Flow of the Discovery
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The discovery of triacetylmethane can be understood as a logical progression from the

established chemistry of β-dicarbonyl compounds. The workflow illustrates the intellectual and

experimental steps leading to this novel compound.

Logical workflow of the discovery of triacetylmethane.

Conclusion
The pioneering work of Ludwig Claisen and A. Combes in 1887 not only introduced

triacetylmethane to the world of chemistry but also provided significant insights into the

reactivity of carbonyl compounds and the phenomenon of tautomerism. Their systematic

approach, building upon the principles of the Claisen condensation, serves as a testament to

the logical progression of scientific discovery. The detailed experimental protocol and initial

characterization of triacetylmethane laid the foundation for over a century of research into the

rich and complex chemistry of this versatile molecule and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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